Cas no 934570-45-3 (3-(1-methyl-1H-pyrazol-5-yl)benzylamine)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)benzylamine
• CAS No: 934570-45-3
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD09702399
• CID: 803001
• PubChem ID: 24229625
• Update Time: 2025-10-06

3-(1-methyl-1H-pyrazol-5-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

• (3-(1-Methyl-1H-pyrazol-5-yl)phenyl)methanamine
• [3-(2-methylpyrazol-3-yl)phenyl]methanamine
• 3-(1-methyl-1H-pyrazol-5-yl)benzylamine
• Benzenemethanamine,3-(1-methyl-1H-pyrazol-5-yl)-
• 934570-45-3
• 1-[3-(1-Methyl-1H-pyrazol-5-yl)phenyl]methanamine
• FT-0760611
• MS-22520
• DTXSID10640330
• AKOS013154319
• CS-0357169
• SCHEMBL112291
• MFCD09702399
• (R)-dimethyl?2-aminopentanedioate
• DB-079578

• MDL： MFCD09702399
• Inchi： 1S/C11H13N3/c1-14-11(5-6-13-14)10-4-2-3-9(7-10)8-12/h2-7H,8,12H2,1H3
• InChI Key： UPQOTZRZQXMJNT-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 341.4°C at 760 mmHg
• Flash Point: 160.3°C
• Refractive Index: 1.61
• PSA: 43.84000
• LogP: 2.24610

3-(1-methyl-1H-pyrazol-5-yl)benzylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：